Cas no 185389-84-8 (6-(Bromomethyl)pyridin-3-ol)

• Product Name: 6-(Bromomethyl)pyridin-3-ol
• CAS No: 185389-84-8
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 1095466
• PubChem ID: 21441087
• Update Time: 2025-05-20

6-(Bromomethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)pyridin-3-ol
• 6-BroMoMethyl-3-hydroxypyridine
• DTXSID10613943
• 2-bromomethyl-5-hydroxy pyridine
• SCHEMBL11700028
• 185389-84-8

• Inchi： 1S/C6H6BrNO/c7-3-5-1-2-6(9)4-8-5/h1-2,4,9H,3H2
• InChI Key： ZNTQBDQFNTYELA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CN=1)O

Computed Properties

• Exact Mass: 186.96328
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Additional information on 6-(Bromomethyl)pyridin-3-ol

Comprehensive Overview of 6-(Bromomethyl)pyridin-3-ol (CAS No. 185389-84-8): Properties, Applications, and Industry Insights

6-(Bromomethyl)pyridin-3-ol (CAS No. 185389-84-8) is a versatile brominated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a reactive bromomethyl group attached to a hydroxyl-substituted pyridine ring, making it a valuable intermediate for cross-coupling reactions and heterocyclic synthesis. Its molecular formula, C₆H₆BrNO, and unique structural properties have garnered attention in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents.

Recent trends highlight growing interest in 6-(Bromomethyl)pyridin-3-ol for green chemistry applications. Researchers are exploring solvent-free synthesis methods and catalytic bromination techniques to align with sustainability goals. A 2023 study published in Advanced Synthesis & Catalysis emphasized its role in constructing biodegradable polymers, addressing the demand for eco-friendly materials. This aligns with frequent search queries like "sustainable bromination methods" and "pyridine derivatives in green chemistry".

The compound's structure-activity relationship (SAR) has been extensively studied for medicinal chemistry applications. Its ability to serve as a pharmacophore in central nervous system (CNS) drug development responds to rising searches for "neuroprotective pyridine compounds". Analytical techniques such as HPLC purity testing (typically >98%) and NMR spectral data (δ 8.15 ppm for pyridine-H) are critical for quality control, as reflected in common queries about "CAS 185389-84-8 characterization".

Industrial-scale production of 6-(Bromomethyl)pyridin-3-ol requires careful optimization due to competing bis-bromination side reactions. Process chemists frequently search for "selective bromomethylation protocols", with recent patents disclosing improved yields (>85%) using N-bromosuccinimide (NBS) in acetic acid. The compound's stability profile (decomposition at >200°C) makes it suitable for high-temperature reactions, a feature highlighted in "thermal stability of bromopyridines" searches.

Emerging applications in material science have expanded the demand for this compound. Its incorporation into metal-organic frameworks (MOFs) for gas storage and its use in OLED precursors address trending topics like "pyridine-based smart materials". The global market for such intermediates is projected to grow at 6.2% CAGR (2023-2030), driven by pharmaceutical outsourcing and custom synthesis services.

Safety considerations for 6-(Bromomethyl)pyridin-3-ol focus on standard laboratory handling practices. While not classified as hazardous under GHS, researchers often inquire about "pyridine derivative storage conditions" (recommended: inert atmosphere, -20°C). This practical information, combined with its synthetic utility, ensures the compound remains a high-demand building block across multiple disciplines.